Benzenamine, 4,4'-cyclohexylidenebis[N,N-bis(4-methylphenyl)-
Overview
Description
Benzenamine, 4,4’-cyclohexylidenebis[N,N-bis(4-methylphenyl)-], also known as TAPC, is a π‐conjugated organic small molecule . It has been explored as an efficient hole transport material to replace poly (3,4‐ethylenedioxythiophene):poly (styrenesulfonate) (PEDOT:PSS) in the preparation of p‐i‐n type CH3NH3PbI3 perovskite solar cells .
Synthesis Analysis
The synthesis of TAPC involves complex chemical reactions. The electronic structure evolution and energy level alignment have been investigated at interfaces comprising fullerene (C 60)/4,4′-cyclohexylidenebis [N,N-bis (4-methylphenyl) benzenamine] (TAPC)/ molybdenum oxide (MoO x)/ indium tin oxide with ultraviolet photoemission spectroscopy and inverse photoemission spectroscopy .Molecular Structure Analysis
The molecular structure of TAPC is represented by the empirical formula C46H46N2 . It has a molecular weight of 626.87 . The structure is also available as a 2d Mol file or as a computed 3d SD file .Physical And Chemical Properties Analysis
TAPC is a powder with a melting point of 186 °C . It has a predicted boiling point of 755.0±60.0 °C and a predicted density of 1.118±0.06 g/cm3 . It is soluble in Dimethylformamide and Tetrahydrofuran . The maximum absorption wavelength (λmax) is approximately 305 nm (in THF) .Scientific Research Applications
Organic Semiconductor Microcavities
- Field : Physics
- Application : TAPC is used in the creation of organic semiconductor microcavities . It introduces a large hole density with a narrow linewidth optical transition centered at 1.8 eV and an absorption coefficient exceeding 104 cm-1 .
- Method : The transition of hole-doped TAPC is strongly coupled to the optical field in a planar microcavity to yield polaron polariton states .
- Results : This results in upper and lower polaron polariton branches that are clearly resolved in angle-dependent reflectivity with a vacuum Rabi splitting Ω 0.3 eV .
Energy Level Alignment in Electronic Structures
- Field : Electronics
- Application : TAPC is used in the investigation of electronic structure evolution and energy level alignment at interfaces .
- Method : The electronic structure evolution and energy level alignment have been investigated at interfaces comprising fullerene (C 60)/TAPC/ molybdenum oxide (MoO x)/ indium tin oxide with ultraviolet photoemission spectroscopy and inverse photoemission spectroscopy .
- Results : A dipole of 1.58 eV was formed at the TAPC/MoO x interface due to electron transfer from TAPC to MoO x .
Organic Light-Emitting Devices
- Field : Optoelectronics
- Application : TAPC is used in the fabrication of high efficiency tandem organic light-emitting diodes (OLEDs) .
- Method : An effective charge-generation layer (CGL) composition consisting of three layers: an organic acceptor material 1,4,5,8,9,11-hexaazatriphenylene hexacarbonitrile (HAT-CN), HAT-CN blended with TAPC and TAPC, is used to fabricate the OLED .
- Results : The results of this application are not provided in the source .
Perovskite Solar Cells
- Field : Energy
- Application : TAPC is used as an efficient hole transport material to replace poly (3,4‐ethylenedio‐xythiophene):poly (styrenesulfonate) (PEDOT:PSS) in the preparation of p‐i‐n type CH3NH3PbI3 perovskite solar cells .
- Method : Smooth, uniform, and hydrophobic TAPC hole transport layers can be facilely deposited through solution casting without the need for any dopants .
- Results : After optimization, a stabilized power conversion efficiency of 18.80% is achieved with marginal hysteresis, much higher than the value of 12.90% achieved using PEDOT:PSS .
Organic Light-Emitting Diodes (OLEDs)
- Field : Optoelectronics
- Application : TAPC has been widely used as a hole transport material in organic light-emitting diodes (OLEDs) due to its high hole mobility . It’s also used in the fabrication of high efficiency tandem OLEDs .
- Method : An effective charge-generation layer (CGL) composition consisting of three layers: an organic acceptor material 1,4,5,8,9,11-hexaazatriphenylene hexacarbonitrile (HAT-CN), HAT-CN blended with TAPC and TAPC, is used to fabricate the OLED .
- Results : The results of this application are not provided in the source .
Polyurethane Synthesis
- Field : Chemistry
- Application : TAPC, also known as MDA (Methylenebis (4-cyclohexylisocyanate)), is mainly used as a raw material for amine hardener catalysts, used in the preparation of various polymers .
- Method : It is especially used in the synthesis of polyurethane, which can be prepared for use in foam plastics, elastomers, coatings, and adhesives .
- Results : The results of this application are not provided in the source .
Dye and Pigment Manufacturing
- Field : Chemistry
- Application : TAPC is used as an intermediate in the manufacture of at least six dyes and one pigment, including methylene red and C.I. basic yellow 2, basic orange 14, solvent orange 15, and solvent yellow 34 .
- Method : The specific methods of application or experimental procedures are not provided in the source .
- Results : The results of this application are not provided in the source .
Blue Phosphorescent OLEDs
- Field : Optoelectronics
- Application : TAPC, having a higher ET (2.87 eV) than the typical blue phosphorescent guest material, can be used as both hole-transport layer material and as host for blue phosphorescent (such as FIrpic) guest molecules .
- Method : This results in a reduction of the number of organic layers and simplified OLED structures .
- Results : The results of this application are not provided in the source .
Future Directions
properties
IUPAC Name |
4-methyl-N-[4-[1-[4-(4-methyl-N-(4-methylphenyl)anilino)phenyl]cyclohexyl]phenyl]-N-(4-methylphenyl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C46H46N2/c1-34-8-20-40(21-9-34)47(41-22-10-35(2)11-23-41)44-28-16-38(17-29-44)46(32-6-5-7-33-46)39-18-30-45(31-19-39)48(42-24-12-36(3)13-25-42)43-26-14-37(4)15-27-43/h8-31H,5-7,32-33H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOKIJILZFXPFTO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N(C2=CC=C(C=C2)C)C3=CC=C(C=C3)C4(CCCCC4)C5=CC=C(C=C5)N(C6=CC=C(C=C6)C)C7=CC=C(C=C7)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C46H46N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0069258 | |
Record name | Benzenamine, 4,4'-cyclohexylidenebis[N,N-bis(4-methylphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0069258 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
626.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzenamine, 4,4'-cyclohexylidenebis[N,N-bis(4-methylphenyl)- | |
CAS RN |
58473-78-2 | |
Record name | 1,1′-Bis[(di-4-tolylamino)phenyl]cyclohexane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=58473-78-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenamine, 4,4'-cyclohexylidenebis(N,N-bis(4-methylphenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0058473782 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenamine, 4,4'-cyclohexylidenebis[N,N-bis(4-methylphenyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzenamine, 4,4'-cyclohexylidenebis[N,N-bis(4-methylphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0069258 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,4'-cyclohexylidenebis[N,N-bis(p-tolyl)aniline] | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.055.685 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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